Cas no 113817-23-5 (3,23-dimethylpentacosane)
3,23-dimethylpentacosane structure
Product Name:3,23-dimethylpentacosane
CAS No:113817-23-5
MF:C27H56
MW:380.733549118042
CID:2611691
PubChem ID:71337743
Update Time:2025-04-21
3,23-dimethylpentacosane Chemical and Physical Properties
Names and Identifiers
-
- 3,23-dimethylpentacosane
- DTXSID00765420
- XISASXVUOSGRJH-UHFFFAOYSA-N
- 113817-23-5
- DTXCID90716163
-
- Inchi： 1S/C27H56/c1-5-26(3)24-22-20-18-16-14-12-10-8-7-9-11-13-15-17-19-21-23-25-27(4)6-2/h26-27H,5-25H2,1-4H3
- InChI Key： XISASXVUOSGRJH-UHFFFAOYSA-N
- SMILES： C(CCCCCCCCCCCCCCC(C)CC)CCCCC(C)CC
Computed Properties
- Exact Mass: 380.438201786g/mol
- Monoisotopic Mass: 380.438201786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 0Ų
3,23-dimethylpentacosane Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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